Cas no 2413877-99-1 (3-{octahydropyrrolo3,4-cpyrrole-2-carbonyl}benzoic acid)
3-{octahydropyrrolo3,4-cpyrrole-2-carbonyl}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2413877-99-1
- EN300-26664295
- 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoic acid
- 3-{octahydropyrrolo3,4-cpyrrole-2-carbonyl}benzoic acid
-
- MDL: MFCD32663130
- Inchi: 1S/C14H16N2O3/c17-13(9-2-1-3-10(4-9)14(18)19)16-7-11-5-15-6-12(11)8-16/h1-4,11-12,15H,5-8H2,(H,18,19)
- InChI Key: RZICNQAQKPHEGR-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C(=O)O)C=1)N1CC2CNCC2C1
Computed Properties
- Exact Mass: 260.11609238g/mol
- Monoisotopic Mass: 260.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 69.6Ų
3-{octahydropyrrolo3,4-cpyrrole-2-carbonyl}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26664295-0.05g |
3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoic acid |
2413877-99-1 | 95.0% | 0.05g |
$900.0 | 2025-03-20 | |
| Enamine | EN300-26664295-0.1g |
3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoic acid |
2413877-99-1 | 95.0% | 0.1g |
$943.0 | 2025-03-20 | |
| Enamine | EN300-26664295-0.25g |
3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoic acid |
2413877-99-1 | 95.0% | 0.25g |
$985.0 | 2025-03-20 | |
| Enamine | EN300-26664295-0.5g |
3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoic acid |
2413877-99-1 | 95.0% | 0.5g |
$1027.0 | 2025-03-20 | |
| Enamine | EN300-26664295-1.0g |
3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoic acid |
2413877-99-1 | 95.0% | 1.0g |
$1070.0 | 2025-03-20 | |
| Enamine | EN300-26664295-2.5g |
3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoic acid |
2413877-99-1 | 95.0% | 2.5g |
$2100.0 | 2025-03-20 | |
| Enamine | EN300-26664295-5.0g |
3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoic acid |
2413877-99-1 | 95.0% | 5.0g |
$3105.0 | 2025-03-20 | |
| Enamine | EN300-26664295-10.0g |
3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoic acid |
2413877-99-1 | 95.0% | 10.0g |
$4606.0 | 2025-03-20 | |
| Enamine | EN300-26664295-1g |
3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoic acid |
2413877-99-1 | 1g |
$1070.0 | 2023-09-12 | ||
| Enamine | EN300-26664295-5g |
3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoic acid |
2413877-99-1 | 5g |
$3105.0 | 2023-09-12 |
3-{octahydropyrrolo3,4-cpyrrole-2-carbonyl}benzoic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-{octahydropyrrolo3,4-cpyrrole-2-carbonyl}benzoic acid
Introduction to 3-{octahydropyrrolo[3,4-cpyrrole-2-carbonyl}benzoic acid (CAS No. 2413877-99-1)
3-{octahydropyrrolo[3,4-cpyrrole-2-carbonyl}benzoic acid, identified by the CAS number 2413877-99-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of octahydropyrrolopyrrole derivatives, a scaffold that has been increasingly explored for its potential biological activities. The presence of a benzoic acid moiety appended to an octahydropyrrolopyrrole core introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.
The molecular structure of 3-{octahydropyrrolo[3,4-cpyrrole-2-carbonyl}benzoic acid consists of a fused bicyclic system with an eight-membered saturated ring connected to a pyrrole ring. The carbonyl group at the 2-position of the pyrrole ring and the benzoic acid side chain contribute to its reactivity and potential interactions with biological targets. Such structural features are often exploited in the design of molecules that exhibit inhibitory activity against various enzymes and receptors.
In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those incorporating pyrrole and its derivatives, due to their broad spectrum of biological activities. Octahydropyrrolopyrroles, in particular, have shown promise as scaffolds for developing novel therapeutic agents. The compound 3-{octahydropyrrolo[3,4-cpyrrole-2-carbonyl}benzoic acid (CAS No. 2413877-99-1) is no exception and has been studied for its potential pharmacological properties.
One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The benzoic acid moiety is known for its anti-inflammatory and analgesic properties, while the octahydropyrrolopyrrole core can interact with specific targets such as enzymes involved in metabolic pathways. This combination makes 3-{octahydropyrrolo[3,4-cpyrrole-2-carbonyl}benzoic acid a versatile molecule that could be developed into a multifunctional therapeutic agent.
Recent studies have demonstrated that derivatives of octahydropyrrolopyrroles exhibit significant activity against various disease-related targets. For instance, some analogs have shown inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, these compounds have been investigated for their potential to inhibit kinases and other enzymes involved in cancer progression. The carbonyl group in 3-{octahydropyrrolo[3,4-cpyrrole-2-carbonyl}benzoic acid (CAS No. 2413877-99-1) may also participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.
The synthesis of 3-{octahydropyrrolo[3,4-cpyrrole-2-carbonyl}benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the octahydropyrrolopyrrole core through cyclization reactions followed by functionalization at the 2-position with a benzoic acid derivative. Advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis may be employed to achieve regioselectivity and enantioselectivity.
In terms of pharmacokinetic properties, 3-{octahydropyrrolo[3,4-cpyrrole-2-carbonyl}benzoic acid (CAS No. 2413877-99-1) exhibits moderate solubility in both water and organic solvents, which is favorable for formulation development. Its stability under various conditions makes it suitable for further preclinical studies to evaluate its bioavailability and metabolic fate. Pharmacokinetic studies are crucial for understanding how the compound behaves within the body and for predicting its potential therapeutic efficacy.
Preclinical studies have begun to explore the pharmacological profile of 3-{octahydropyrrolo[3,4-cpyrrole-2-carbonyl}benzoic acid (CAS No. 2413877-99-1) in vitro and in vivo models. Initial results suggest that this compound demonstrates promising activity against inflammatory markers and tumor cell proliferation. The interaction between the benzoic acid moiety and cellular receptors or enzymes appears to be critical for its biological effects. Further research is needed to elucidate the precise mechanisms of action and to identify any potential side effects.
The potential applications of 3-{octahydropyrrolo[3,4-cpyrrole-2-carbonyl}benzoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for developing novel materials with applications in biotechnology and nanomedicine. For example, this compound could be used as a building block for designing supramolecular assemblies or as a ligand for metal-based drug delivery systems.
In conclusion, 3-{octahydropyrrolo[3,4-cpyrrole-2-carbonyl}benzoic acid (CAS No. 2413877-99-1) represents a significant advancement in medicinal chemistry with broad implications for therapeutic development. Its complex structure offers multiple opportunities for interaction with biological targets, making it a valuable asset in drug discovery efforts aimed at treating inflammation-related diseases and cancer. As research continues to uncover new applications for this compound, 3-{octahydropyrrolo[3,4-cpyrrole-2-carbonyl}benzoic acid is poised to play an important role in future medical innovations.
2413877-99-1 (3-{octahydropyrrolo3,4-cpyrrole-2-carbonyl}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)